Cas no 941922-62-9 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea
• CAS No: 941922-62-9
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 6456709
• Update Time: 2025-06-08

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea
• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-(4-methoxyphenyl)urea
• Urea, N-[[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl]-N'-(4-methoxyphenyl)-

• Inchi： 1S/C18H20N6O2/c1-12-4-7-15(10-13(12)2)24-17(21-22-23-24)11-19-18(25)20-14-5-8-16(26-3)9-6-14/h4-10H,11H2,1-3H3,(H2,19,20,25)
• InChI Key： OGKBVGIYXVETEF-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NC1=CC=C(OC)C=C1)=O

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea

Research Brief on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea (CAS: 941922-62-9)

This research brief provides an in-depth analysis of the latest advancements and findings related to the compound 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea (CAS: 941922-62-9). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The brief consolidates recent studies, highlighting key aspects such as synthesis methods, biological activity, and potential clinical implications.

The compound, characterized by its unique tetrazole and urea functional groups, has been investigated for its role in modulating specific biological pathways. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable results in subsequent biological assays.

In vitro and in vivo studies have demonstrated the compound's promising activity as a modulator of certain enzymatic processes. For instance, research has indicated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting possible applications in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for further drug development.

Recent findings also explore the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity and interaction with target proteins. These studies are critical for understanding its selectivity and potential off-target effects, which are essential for designing safer and more effective derivatives.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are crucial to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methoxyphenyl)urea represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating specific diseases, paving the way for its eventual clinical use.